Cas no 5346-42-9 (Cholan-24-oicacid, 3-hydroxy-4,4,14-trimethyl-11-oxo-, (3b,5a)- (9CI))

• Product Name: Cholan-24-oicacid, 3-hydroxy-4,4,14-trimethyl-11-oxo-, (3b,5a)- (9CI)
• CAS No: 5346-42-9
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 387399
• PubChem ID: 219834
• Update Time: 2025-04-19

Cholan-24-oicacid, 3-hydroxy-4,4,14-trimethyl-11-oxo-, (3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oicacid, 3-hydroxy-4,4,14-trimethyl-11-oxo-, (3b,5a)- (9CI)
• 3.β.-HYDROXY-4,4,14-TRIMETHYL-11-OXO-5.α.-CHOLAN-24-OIC ACID
• (3aR)-2t-Hydroxy-3.3.5at.5bc.12bt-pentamethyl-10c-isopropenyl-(3arH.10acH.10btH.12acH)-octadecahydro-7H-dicyclopenta[a.i]phenanthren-dicarbonsaeure-(1c.7at)
• 25-keto-27-norcholesterol
• 25-Norcholesterol, 25-oxo-
• 6-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl)heptan-2-one
• AC1L68WG
• AC1Q5CHZ
• AGN-PC-00HTJV
• AR-1G9772
• ceanothic acid
• CTK2H9968
• 5346-42-9
• DTXSID70968148
• 3.BETA.-HYDROXY-4,14-TRIMETHYL-11-OXO-5.ALPHA.-CHOLAN-24-OIC ACID
• NSC1613
• NSC-1613
• 3-hydroxy-4,4,14-trimethyl-11-oxocholan-24-oic acid

• Inchi： 1S/C27H44O4/c1-16(7-10-22(30)31)17-11-14-26(5)18-8-9-20-24(2,3)21(29)12-13-25(20,4)23(18)19(28)15-27(17,26)6/h16-18,20-21,23,29H,7-15H2,1-6H3,(H,30,31)/t16-,17-,18-,20+,21+,23-,25+,26+,27-/m1/s1
• InChI Key： FBWKZBCHBYJECA-VNTNCOCVSA-N
• SMILES： O=C1C[C@]2(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@@]2(C)[C@@H]2CC[C@H]3C(C)(C)[C@H](CC[C@]3(C)[C@H]21)O

Computed Properties

• Exact Mass: 432.32412
• Monoisotopic Mass: 432.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 5.71230